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Mechanism of Action

Sisunatovir specifically targets the Fusion glycoprotein F0 of the Human respiratory syncytial virus [1]. The

RSV F protein is essential for the virus to enter host cells. It exists in a metastable pre-fusion conformation

before undergoing a dramatic structural change to a post-fusion state, which drives the merging of the viral

and host cell membranes [2].

Sisunatovir functions by inhibiting this conformational change [2]. By binding to the pre-fusion F

glycoprotein, it stabilizes the protein and prevents the rearrangement necessary for fusion, effectively

stopping the virus from infecting the cell. This class of drug is known as a fusion inhibitor [3].

Quantitative Pharmacological Profile

The table below summarizes key experimental data for Sisunatovir's antiviral activity and cellular toxicity.

Parameter Value (RSV A)
Value (RSV
B)

Assay/Cell
Line

Notes

IC₅₀ (Potency) [4] 1.4 nM 1.0 nM Not Specified Concentration for 50%

inhibition of viral infection.
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Parameter Value (RSV A)
Value (RSV
B)

Assay/Cell
Line

Notes

EC₅₀ (In Vivo
Efficacy) [4]

Virus titer

reduction in
mouse lungs

RSV A2

infected mice

Oral administration of 1, 10,

and 50 mg/kg.

CC₅₀
(Cytotoxicity) [4]

> 4000 nM (Vero
cells)

5588 nM
(HepG2

cells)

MTT assay Concentration for 50%
cytotoxicity, indicating high

selectivity.

Structural Insights and Binding

Research on other RSV fusion inhibitors, such as Lonafarnib, provides a model for how small molecules like

Sisunatovir might interact with the F protein. Cryo-electron microscopy studies have shown that these

inhibitors can bind to a symmetrical pocket within the central cavity of the pre-fusion F trimer [2]. This

binding site is distinct from the targets of neutralizing antibodies like Palivizumab, as mutations that confer

resistance to the small molecule do not affect antibody sensitivity [2]. The following diagram illustrates the

general mechanism of fusion inhibition.
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Research and Clinical Status

Sisunatovir is currently an investigational drug and has not been approved for clinical use [1]. It has been

evaluated in clinical trials for treating RSV in adults who have undergone hematopoietic cell transplantation

(HCT) with an upper respiratory tract infection [1]. Its development addresses a significant unmet medical

need for effective antiviral treatments for RSV, as current options are largely limited to supportive care or

prophylactic antibodies [5] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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